SYT-SSX1 or -SSX2 fusion protein (402-410 (SYT))
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
SYT-SSX1 or -SSX2 fusion protein
Scientific Research Applications
Nuclear Localization and Transcriptional Regulation : SYT-SSX fusion proteins localize in the cell nucleus and play roles in transcriptional regulation. The SYT protein functions as a transcriptional activator, while the SSX proteins may act as transcriptional repressors (dos Santos et al., 2000). Another study found that the SYT-SSX fusion protein might contribute to the formation of novel nuclear structures (Brett et al., 1997).
Impact on Clinical Behavior : The type of SYT-SSX fusion (either SYT-SSX1 or SYT-SSX2) significantly influences the clinical behavior of synovial sarcoma. For instance, SYT-SSX1 tumors are often associated with poorer clinical outcomes compared to SYT-SSX2 tumors (Ladanyi et al., 2002).
Relation to Tumor Morphology and Prognosis : The type of SYT-SSX fusion transcript correlates with both the histologic subtype and the clinical behavior of synovial sarcoma. This correlation is significant for determining the prognosis and understanding the morphological characteristics of the tumors (Kawai et al., 1998).
Influence on Cell Proliferation and Tumor Progression : SYT-SSX1 fusion type is associated with a higher rate of tumor cell proliferation and poorer clinical outcome. This finding highlights the role of these fusion proteins in influencing the aggressiveness and progression of synovial sarcomas (Nilsson et al., 1999).
Expression in Synovial Sarcoma Tissues : The SYT-SSX1 and SYT-SSX2 genes have distinct expression patterns in synovial sarcoma tissues, which can be crucial for understanding their roles in tumor biology and progression (Ren et al., 2013).
Properties
sequence |
QRPYGYDQIM |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
SYT-SSX1 or -SSX2 fusion protein (402-410 (SYT)) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.